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Compound of Interest

Compound Name: Licarbazepine-D4

Cat. No.: B602593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Licarbazepine-D4, a

deuterated analog of Licarbazepine. It serves as a crucial internal standard in bioanalytical

methods, particularly for therapeutic drug monitoring (TDM) of antiepileptic drugs. This

document outlines key suppliers, detailed quality specifications, and established experimental

protocols for its use.

Overview of Licarbazepine-D4
Licarbazepine-D4 is a stable isotope-labeled version of Licarbazepine, the active metabolite of

the antiepileptic drugs oxcarbazepine and eslicarbazepine acetate. Its primary application is as

an internal standard in analytical techniques such as Liquid Chromatography-Mass

Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) for the precise

quantification of carbamazepine and its metabolites in biological matrices.[1][2] The use of a

deuterated standard is essential for correcting variations during sample preparation and

analysis, thereby ensuring the accuracy and reliability of results.

Suppliers of Licarbazepine-D4
A number of chemical suppliers specialize in providing high-purity Licarbazepine-D4 for

research and development purposes. The following table summarizes prominent suppliers and

their contact information.
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Supplier Website Contact Information

Clearsynth --INVALID-LINK-- Not specified

Quality Control Chemicals Inc. Not specified Not specified

MedchemExpress --INVALID-LINK-- Not specified

Simson Pharma Limited --INVALID-LINK-- Not specified

Alentris Research Pvt. Ltd. --INVALID-LINK-- Not specified

Quality Specifications
Ensuring the quality and purity of Licarbazepine-D4 is paramount for its effective use as an

internal standard. The following tables detail the key chemical and physical properties, as well

as typical quality control specifications.

Chemical and Physical Properties
Property Value Source

Chemical Name

10,11-Dihydro-10-hydroxy-5H-

dibenz[b,f]azepine-5-

carboxamide-d4

[3]

CAS Number 1020719-39-4 [1][4][5]

Chemical Formula C₁₅H₁₀D₄N₂O₂ [1][4][5]

Molecular Weight 258.31 g/mol [1][3][4][5]

Synonyms
(S)-10,11-dihydro-10-hydroxy

Carbamazepine-d4
[3]

Quality Control Specifications
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Parameter Specification Source

Purity (by HPLC) ≥90% [1]

Storage
Refrigerator (2-8°C) for long-

term storage
[1]

Appearance Not specified

Solubility Not specified

Isotopic Purity Not specified

Experimental Protocols: Therapeutic Drug
Monitoring (TDM) by LC-MS/MS
Licarbazepine-D4 is instrumental in the therapeutic drug monitoring of eslicarbazepine and

oxcarbazepine. The following is a representative LC-MS/MS protocol for the quantification of

licarbazepine in human plasma, utilizing Licarbazepine-D4 as an internal standard.

Sample Preparation: Protein Precipitation
To 100 µL of human plasma sample, add a known concentration of Licarbazepine-D4
solution as the internal standard.

Add 200 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
The following table outlines the typical parameters for an LC-MS/MS method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Application_of_Eslicarbazepine_Acetate_d4_in_Therapeutic_Drug_Monitoring_TDM.pdf
https://www.benchchem.com/pdf/Application_of_Eslicarbazepine_Acetate_d4_in_Therapeutic_Drug_Monitoring_TDM.pdf
https://www.benchchem.com/product/b602593?utm_src=pdf-body
https://www.benchchem.com/product/b602593?utm_src=pdf-body
https://www.benchchem.com/product/b602593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

LC System

High-Performance Liquid Chromatography

(HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Column
C18 reverse-phase column (e.g., 2.1 mm x 50

mm, 1.8 µm)

Mobile Phase
Gradient elution with a mixture of acetonitrile

and water with 0.1% formic acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI) in positive mode

Monitored Transitions
Specific precursor-to-product ion transitions for

licarbazepine and Licarbazepine-D4

Visualizing the Analytical Workflow
The following diagram illustrates the typical workflow for the therapeutic drug monitoring of

licarbazepine using Licarbazepine-D4 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing & Reporting

Plasma Sample Add Licarbazepine-D4 (Internal Standard) Protein Precipitation (Acetonitrile) Centrifugation Collect Supernatant LC Separation MS/MS Detection Data Acquisition Quantification Generate Report

Click to download full resolution via product page

Caption: Workflow for Licarbazepine quantification using Licarbazepine-D4.

This comprehensive guide provides essential information for researchers and professionals

working with Licarbazepine-D4. By understanding its sources, quality attributes, and analytical
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applications, users can ensure the accuracy and reliability of their experimental results in the

critical field of therapeutic drug monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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